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Compound of Interest

Compound Name: Soda lime

Cat. No.: B591003 Get Quote

Effective management of laboratory waste is paramount for ensuring a safe and compliant

research environment. Soda lime, a common carbon dioxide absorbent, requires careful

handling and disposal due to its corrosive nature. This guide provides detailed, step-by-step

procedures for the proper disposal of both unused and used soda lime, ensuring the safety of

laboratory personnel and adherence to environmental regulations.

Soda lime is classified as a corrosive material, and its disposal is regulated.[1] Improper

disposal can lead to environmental contamination and pose a safety risk. Adherence to federal,

state, and local regulations is mandatory for the disposal of this chemical waste.[2]

Understanding the Hazards
Fresh soda lime is a corrosive mixture, primarily composed of calcium hydroxide and sodium

hydroxide.[3] It can cause severe skin burns and eye damage upon contact.[3] Inhalation of

dust can irritate the respiratory tract. Therefore, appropriate personal protective equipment

(PPE), including gloves, safety goggles, and a dust mask, should always be worn when

handling soda lime.

Used soda lime, while its reactivity to carbon dioxide is diminished, remains alkaline and may

contain absorbed contaminants from the experimental process. These contaminants can alter

its hazardous properties and must be considered during disposal.

Step-by-Step Disposal Procedures
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The proper disposal method for soda lime depends on whether it is unused or has been

exhausted through use.

Unused Soda Lime
Unused soda lime is considered a hazardous waste due to its high pH.[1][4] The primary

method for its disposal is neutralization to a safe pH range before drain disposal, provided it is

not contaminated with other hazardous materials.

Experimental Protocol: Neutralization of Unused Soda Lime

Preparation: Work in a well-ventilated fume hood and wear appropriate PPE (chemical-

resistant gloves, safety goggles, and a lab coat). Have a spill kit and an emergency eyewash

station readily accessible.

Dilution: Slowly and carefully add the unused soda lime granules to a large volume of cold

water in a suitable container (e.g., a large beaker). Stir the mixture gently. Do not add water

directly to the soda lime, as this can generate heat.

Neutralization: While continuously stirring, slowly add a dilute acid, such as 1M hydrochloric

acid (HCl) or 1M sulfuric acid (H₂SO₄).

pH Monitoring: Regularly monitor the pH of the solution using a calibrated pH meter or pH

paper.

Endpoint: Continue adding the dilute acid until the pH of the solution is within a neutral

range, typically between 6.0 and 8.0.[5]

Disposal: Once neutralized, the solution can be safely flushed down the drain with copious

amounts of water, in accordance with local wastewater regulations.[6][7][8]

Used (Exhausted) Soda Lime
The disposal of used soda lime requires additional consideration for any substances it may

have absorbed during its application.

Hazard Assessment: Determine if the used soda lime has been exposed to any hazardous

gases or substances. If so, it must be treated as a hazardous waste containing those
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contaminants and disposed of through a licensed hazardous waste disposal company.

Segregation: Do not mix used soda lime with other chemical waste streams.[9]

Packaging: Place the used soda lime in a clearly labeled, sealed, and durable container.

The label should include "Used Soda Lime," the date, and a list of any potential

contaminants it may have absorbed.

Disposal:

Non-Hazardous Contaminants: If the soda lime has only absorbed non-hazardous

substances (e.g., carbon dioxide from the air), it can typically be disposed of in a suitable

landfill, subject to local regulations.[5] It is crucial to consult your institution's

environmental health and safety (EHS) office or the local waste management authority for

specific guidance.

Hazardous Contaminants: If the soda lime is contaminated with hazardous materials, it

must be disposed of as hazardous waste. Contact your institution's EHS office to arrange

for pickup and disposal by a certified hazardous waste contractor.

Quantitative Disposal Parameters
For easy reference, the following table summarizes the key quantitative data for the disposal of

soda lime.

Parameter Value Notes

RCRA Waste Code (Unused) D002 (Corrosive)
Applies to wastes with a pH ≥

12.5.[1]

Neutralization pH Range 6.0 - 8.0

For safe drain disposal of

neutralized solutions.[5] Some

guidelines may allow a broader

range of 5.5 - 9.5.[7]

Soda Lime Disposal Workflow
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The following diagram illustrates the decision-making process for the proper disposal of soda
lime.

Start: Soda Lime for Disposal

Is the soda lime used?

Neutralize with dilute acid to pH 6.0-8.0

No

Assess for hazardous contaminants

Yes

Dispose down the drain with copious water Contaminated with hazardous substances

Yes

Not contaminated with hazardous substances

No

Dispose as hazardous waste via certified contractor Dispose in landfill according to local regulations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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